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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Methyl lactate, a chiral ester of lactic acid, serves as a versatile building block in

asymmetric synthesis and is recognized as a green solvent. Its defined stereochemistry makes

it a valuable precursor for the synthesis of complex chiral molecules, particularly in the

pharmaceutical and agrochemical industries. This technical guide provides an in-depth

overview of the chemical and physical properties of (R)-(+)-methyl lactate, detailed

experimental protocols for its synthesis, purification, and analysis, and a workflow for its

application in chemical synthesis.

Core Chemical Properties
(R)-(+)-Methyl lactate, also known as methyl (R)-2-hydroxypropanoate, is a colorless liquid with

a mild, characteristic odor. It is miscible with water and most common organic solvents, though

it can hydrolyze in the presence of acids or bases.[1][2]

Physicochemical Data
The key physicochemical properties of (R)-(+)-methyl lactate are summarized in the table

below, compiled from various sources.[1][3][4][5][6][7][8][9]
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Property Value References

CAS Number 17392-83-5 [3][5][6]

Molecular Formula C₄H₈O₃ [1][3][7]

Molecular Weight 104.10 g/mol [1][8]

Appearance Clear, colorless liquid [1][10]

Boiling Point 144-145 °C (at 760 mmHg) [4][5][7]

Melting Point -66.2 °C [1][10]

Density 1.09 g/mL at 25 °C [4][5][7]

Refractive Index 1.412 - 1.414 at 20 °C [3][5][6]

Optical Rotation [α]²⁰/D +8.5° to +10.5° (neat) [3][6]

Solubility
Miscible with water, alcohol,

and ether
[1][6]

Flash Point 49 °C (120.2 °F) - closed cup [1][5]

Vapor Pressure 1.93 mmHg at 25 °C [7][10]

Spectral Data
Spectroscopy Data

¹H NMR Spectra available from various sources.[11]

¹³C NMR Spectra available from various sources.[12]

IR Conforms to structure.[3]

Mass Spectrometry Data available in spectral databases.

Safety Information
(R)-(+)-Methyl lactate is a flammable liquid and vapor. It causes serious eye irritation and may

cause respiratory irritation.[5][13] Appropriate personal protective equipment (PPE), including
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safety goggles, gloves, and respiratory protection, should be used when handling this

chemical.[13][14]

Hazard GHS Classification

Flammability Flammable Liquid, Category 3 (H226)

Eye Irritation Eye Irritation, Category 2A (H319)

Respiratory Irritation
Specific Target Organ Toxicity (Single

Exposure), Category 3 (H335)

Precautionary Statements: P210, P261, P280, P305+P351+P338[5][13]

Experimental Protocols
Synthesis of (R)-(+)-Methyl Lactate via Esterification of
D-Lactic Acid
This protocol describes the synthesis of (R)-(+)-methyl lactate from D-lactic acid and methanol

using an acid catalyst.

Materials:

D-Lactic acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or a cation exchange resin (e.g., Dowex-50W)[15]

Sodium bicarbonate (saturated aqueous solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel
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Distillation apparatus

Procedure:

To a round-bottom flask equipped with a reflux condenser, add D-lactic acid and an excess

of anhydrous methanol (typically a 3:1 to 5:1 molar ratio of methanol to lactic acid).[13]

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% by weight of lactic

acid) or a cation exchange resin to the mixture.

Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).[13]

After the reaction is complete, cool the mixture to room temperature.

If a cation exchange resin was used, filter it off. If sulfuric acid was used, carefully neutralize

the mixture with a saturated aqueous solution of sodium bicarbonate until effervescence

ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable

organic solvent (e.g., diethyl ether or dichloromethane).

Combine the organic extracts and wash them with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude (R)-(+)-methyl lactate is then purified by fractional distillation under reduced

pressure.[6]

Purification by Fractional Distillation
Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux column)
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Condenser

Receiving flask

Vacuum source and gauge

Heating mantle

Procedure:

Set up the fractional distillation apparatus.

Place the crude (R)-(+)-methyl lactate in the distillation flask.

Apply a vacuum and gently heat the flask.

Collect the fraction that distills at the appropriate boiling point and pressure (e.g., 75-77 °C at

70 mmHg).[6]

Monitor the purity of the collected fractions by GC.

Chiral Gas Chromatography Analysis for Enantiomeric
Purity
This protocol outlines a general procedure for determining the enantiomeric excess (ee) of (R)-

(+)-methyl lactate.

Instrumentation and Columns:

Gas chromatograph (GC) with a Flame Ionization Detector (FID).

Chiral capillary column (e.g., a column coated with a cyclodextrin derivative).[16]

Sample Preparation:

Prepare a dilute solution of the (R)-(+)-methyl lactate sample in a suitable solvent (e.g.,

acetone or dichloromethane).[17]
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GC Conditions (Example):

Injector Temperature: 250 °C

Detector Temperature: 250 °C

Oven Temperature Program: Start at a suitable temperature (e.g., 60 °C), hold for a few

minutes, then ramp to a higher temperature to ensure separation of the enantiomers.

Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

Injection Volume: 1 µL

Analysis:

Inject the sample onto the GC.

The two enantiomers, (R)-(+)-methyl lactate and (S)-(-)-methyl lactate, will have different

retention times on the chiral column.

Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers: ee (%)

= [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Application in Asymmetric Synthesis
(R)-(+)-Methyl lactate is a valuable chiral building block. Its stereocenter can be transferred to

new molecules in a predictable manner. One common application is in the synthesis of

macrocyclic lactones, which are important in the fragrance and pharmaceutical industries.

Workflow for the Synthesis of a Chiral Macrocycle
The following diagram illustrates a generalized workflow for the synthesis of a chiral

macrocyclic lactone starting from (R)-(+)-methyl lactate. This process involves several key

synthetic transformations.
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Synthesis of a Chiral Macrocycle

(R)-(+)-Methyl Lactate
(Chiral Pool)

Protection of Hydroxyl Group
(e.g., silylation)

 Protection 

Chain Elongation
(e.g., Grignard reaction, Wittig reaction)

 C-C Bond Formation 

Introduction of a Terminal Alkene

 Functional Group Introduction 

Deprotection of Hydroxyl Group

 Deprotection 

Esterification with an ω-Unsaturated Carboxylic Acid

 Ester Formation 

Ring-Closing Metathesis (RCM)
(e.g., using Grubbs' catalyst)

 Macrocyclization 

Hydrogenation of Double Bond

 Reduction 

Final Chiral Macrocyclic Lactone

 Final Product 

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of a chiral macrocyclic lactone.
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This guide provides a foundational understanding of the chemical properties and applications

of (R)-(+)-methyl lactate for professionals in research and development. The provided protocols

and workflows are intended as a starting point, and specific experimental conditions may

require optimization based on laboratory settings and desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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